Cas no 1597299-35-8 (4-Methoxy-3-methylbut-1-yne)

4-Methoxy-3-methylbut-1-yne is a versatile alkyne compound featuring a methoxy substituent at the 4-position and a methyl group at the 3-position. Its molecular structure, combining an alkyne functionality with ether and alkyl groups, makes it a valuable intermediate in organic synthesis, particularly for constructing complex frameworks. The compound’s reactivity allows for selective modifications, such as Sonogashira couplings or nucleophilic additions, enabling applications in pharmaceuticals, agrochemicals, and material science. Its stability under standard conditions and well-defined reactivity profile enhance its utility in controlled synthetic transformations. The presence of both electron-donating and sterically influencing groups further contributes to its selectivity in targeted reactions.

4-Methoxy-3-methylbut-1-yne structure

Product Name:4-Methoxy-3-methylbut-1-yne

CAS No:1597299-35-8

MF:C₆H₁₀O

MW:98.1430020332336

CID:5690405

PubChem ID:20644245

Update Time:2025-06-09

4-Methoxy-3-methylbut-1-yne Chemical and Physical Properties

Names and Identifiers

- 4-methoxy-3-methylbut-1-yne
- 1597299-35-8
- EN300-787659
- 1-Butyne, 4-methoxy-3-methyl-
- 4-Methoxy-3-methylbut-1-yne
- Inchi： 1S/C6H10O/c1-4-6(2)5-7-3/h1,6H,5H2,2-3H3
- InChI Key： LWVMLGUPGSPJRO-UHFFFAOYSA-N
- SMILES： O(C)CC(C#C)C

Computed Properties

Exact Mass: 98.073164938g/mol
Monoisotopic Mass: 98.073164938g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 77.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 0.831±0.06 g/cm3(Predicted)
Boiling Point: 102.7±23.0 °C(Predicted)

4-Methoxy-3-methylbut-1-yne Pricemore >>

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Enamine	EN300-787659-1.0g	4-methoxy-3-methylbut-1-yne	1597299-35-8	95%	1.0g	$999.0	2024-05-22
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